N-(4-methoxyphenyl)-2-{[(2-nitrophenyl)sulfonyl]amino}benzamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[(2-nitrophenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C20H17N3O6S/c1-29-15-12-10-14(11-13-15)21-20(24)16-6-2-3-7-17(16)22-30(27,28)19-9-5-4-8-18(19)23(25)26/h2-13,22H,1H3,(H,21,24)
• InChI Key: CEHBBISKWKWUDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=CC=C2NS(=O)(=O)C3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C20H17N3O6S
• Molecular Weight: 427.4 g/mol

Description

N-(4-methoxyphenyl)-2-{[(2-nitrophenyl)sulfonyl]amino}benzamide, commonly known as MNPA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of MNPA is not fully understood, but it is believed to involve the inhibition of certain enzymes through the formation of covalent bonds with their active sites. This results in the disruption of normal enzyme activity, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects:
MNPA has been shown to exhibit a variety of biochemical and physiological effects, including the inhibition of carbonic anhydrase and urease activity, as well as the induction of apoptosis in certain cancer cell lines. It has also been shown to exhibit anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

MNPA has several advantages for lab experiments, including its high potency and selectivity, as well as its ability to inhibit a wide range of enzymes. However, its limitations include its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on MNPA, including the development of novel drug candidates based on its inhibitory activity against carbonic anhydrase and urease. Additionally, further studies are needed to fully understand the mechanism of action of MNPA and its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

MNPA has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. It has been shown to exhibit potent inhibitory activity against certain enzymes, such as carbonic anhydrase and urease, making it a promising candidate for the development of novel drugs for the treatment of various diseases.